Cas no 81608-62-0 (Estra-1,3,5(10),7-tetraen-17-one, 3,4-dihydroxy-)

• Product Name: Estra-1,3,5(10),7-tetraen-17-one, 3,4-dihydroxy-
• CAS No: 81608-62-0
• MF: C₁₈H₂₀O₃
• MW: 284.349605560303
• CID: 986916
• PubChem ID: 133729
• Update Time: 2024-03-01

Estra-1,3,5(10),7-tetraen-17-one, 3,4-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 4-hydroxyequilin
• 4-Hydroxy-equilin
• Estra-1,3,5(10),7-tetraen-17-one, 3,4-dihydroxy-

• Inchi： 1S/C18H20O3/c1-18-9-8-11-10-4-6-15(19)17(21)13(10)3-2-12(11)14(18)5-7-16(18)20/h2,4,6,11,14,19,21H,3,5,7-9H2,1H3/t11-,14+,18+/m1/s1
• InChI Key： LCKBCCZEGNYLDE-VZSAFFHGSA-N
• SMILES： O=C1CC[C@H]2C3=CCC4C(=C(C=CC=4[C@H]3CC[C@@]21C)O)O

Computed Properties

• Exact Mass: 284.14124450g/mol
• Monoisotopic Mass: 284.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids